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Compound of Interest

Compound Name: Europium(III) nitrate hydrate

Cat. No.: B560913 Get Quote

An in-depth examination of the chemical properties, experimental analysis, and applications of

Europium(III) nitrate hydrate for professionals in research, science, and drug development.

Europium(III) nitrate hydrate, with the general formula Eu(NO₃)₃·xH₂O, is a colorless,

crystalline inorganic salt. The hexahydrate, Eu(NO₃)₃·6H₂O, is the most common form. This

compound is of significant interest due to the unique luminescent properties of the

Europium(III) ion, making it a crucial material in various advanced applications, including

phosphors for lighting and displays, and as a versatile precursor in the synthesis of novel

materials. For drug development professionals, its utility extends to the creation of luminescent

probes for bioimaging and as a component in targeted drug delivery systems.

Core Chemical and Physical Properties
Europium(III) nitrate hydrate is highly soluble in water and also shows solubility in polar

organic solvents such as ethanol.[1] It is a strong oxidizer and can intensify fires.[2] The

compound is hygroscopic and should be stored in a tightly sealed container.

Quantitative Data Summary
For ease of comparison, the key quantitative properties of Europium(III) nitrate hydrate,

primarily focusing on the common hexahydrate form, are summarized in the table below.
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Property Value Notes

Chemical Formula Eu(NO₃)₃·6H₂O Hexahydrate

Eu(NO₃)₃·5H₂O Pentahydrate

Eu(NO₃)₃ Anhydrous

Molecular Weight 446.07 g/mol [3] Hexahydrate

428.06 g/mol Pentahydrate

337.98 g/mol [4] Anhydrous

Appearance
Colorless to pale-pink

crystalline solid[3]

Melting Point 85 °C[3][5] Decomposes

Boiling Point 83 °C at 760 mmHg[5]

Solubility in Water Soluble[3][6]

Solubility in Ethanol Soluble[1]

CAS Number 10031-53-5[3][6] Hexahydrate

63026-01-7 Pentahydrate

100587-95-9 Hydrate (unspecified)

Experimental Protocols
Detailed methodologies are critical for the accurate characterization of Europium(III) nitrate
hydrate. Below are protocols for its synthesis and thermal analysis.

Synthesis of Europium(III) Nitrate Hexahydrate
A common method for the synthesis of Europium(III) nitrate hexahydrate involves the reaction

of Europium(III) oxide with nitric acid.

Materials:

Europium(III) oxide (Eu₂O₃)
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Concentrated nitric acid (HNO₃)

Distilled water

Heating plate with magnetic stirrer

Beaker

Filtration apparatus

Crystallizing dish

Procedure:

Carefully add a stoichiometric excess of Europium(III) oxide to a beaker containing

concentrated nitric acid. The reaction is exothermic and should be performed in a fume hood

with appropriate personal protective equipment.

Gently heat the mixture on a heating plate with continuous stirring until the Europium(III)

oxide is completely dissolved.

Filter the resulting solution to remove any unreacted oxide or impurities.

Transfer the clear filtrate to a crystallizing dish and allow the solvent to evaporate slowly at

room temperature.

Colorless crystals of Europium(III) nitrate hexahydrate will form.

Collect the crystals by filtration and dry them in a desiccator over a suitable drying agent.
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Synthesis of Europium(III) Nitrate Hexahydrate

Europium(III) Oxide (Eu₂O₃)

Dissolution with Heating and Stirring

Concentrated Nitric Acid (HNO₃)

Filtration

Slow Evaporation

Crystallization

Filtration and Drying

Europium(III) Nitrate Hexahydrate Crystals
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Synthesis of Europium(III) Nitrate Hexahydrate.

Thermal Decomposition Analysis by TGA-DSC
The thermal stability and decomposition pathway of Europium(III) nitrate hexahydrate can be

investigated using simultaneous Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC).
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Instrumentation:

Simultaneous TGA-DSC instrument

Inert gas supply (e.g., Argon or Nitrogen)

Alumina or platinum crucibles

Procedure:

Calibrate the TGA-DSC instrument for temperature and mass according to the

manufacturer's instructions.

Accurately weigh 5-10 mg of Europium(III) nitrate hexahydrate into a crucible.

Place the crucible in the TGA-DSC furnace.

Purge the furnace with an inert gas (e.g., argon) at a flow rate of 20-50 mL/min for at least 30

minutes to ensure an inert atmosphere.

Heat the sample from room temperature to approximately 800 °C at a constant heating rate

of 10 °C/min.[7]

Record the mass loss (TGA) and heat flow (DSC) as a function of temperature.

Analyze the resulting TGA and DSC curves to identify the different stages of decomposition

and the corresponding temperature ranges and mass losses. The final decomposition

product is Europium(III) oxide (Eu₂O₃).[8][9]

The thermal decomposition of Europium(III) nitrate hexahydrate is a multi-step process.[8][9] It

begins with melting in its own water of crystallization, followed by the loss of water and nitric

acid, forming intermediate oxynitrates, and finally decomposes to Europium(III) oxide at higher

temperatures.[8][9]
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Thermal Decomposition of Eu(NO₃)₃·6H₂O

Eu(NO₃)₃·6H₂O (solid)
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Thermal Decomposition Pathway.

Applications in Drug Development and Biological
Research
The unique luminescent properties of the Europium(III) ion make it a valuable tool in the life

sciences. Europium(III) nitrate hydrate serves as a common starting material for the
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synthesis of various functional materials for biomedical applications.

Bioimaging and Luminescent Probes
Europium(III) complexes are widely used as luminescent probes in biological assays and

imaging due to their long luminescence lifetimes, large Stokes shifts, and sharp emission

bands. These properties allow for time-gated detection, which minimizes background

fluorescence from biological samples, leading to a high signal-to-noise ratio. Europium(III)
nitrate hydrate can be used to synthesize these luminescent complexes. For instance, it is a

precursor for creating Eu³⁺-doped nanoparticles for in vivo bioimaging.[10]

The mechanism of action often involves the "antenna effect," where an organic ligand absorbs

light and efficiently transfers the energy to the central Eu³⁺ ion, which then emits its

characteristic red light.
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Antenna Effect in Europium(III) Complexes
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The Antenna Effect in Luminescence.
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Role in Drug Delivery Systems
Europium(III) nitrate hydrate is utilized in the synthesis of nanoparticles for drug delivery.[10]

For example, it can be used to prepare Europium-doped fluorapatite nanorods, which can be

loaded with anticancer drugs like doxorubicin.[10] The release of the drug can be monitored,

and the inherent luminescence of the nanoparticles allows for simultaneous imaging of their

location within biological systems.

Interaction with Calcium Signaling Pathways
The ionic radius of Eu³⁺ is similar to that of Ca²⁺, allowing it to act as a probe for calcium-

binding sites in proteins and other biological macromolecules. Europium(III) can substitute for

calcium in various biological systems, and its spectroscopic properties can provide insights into

the local environment of the metal binding site. This makes it a valuable tool for studying

calcium-mediated signaling pathways.[11] For example, Eu³⁺ has been used to investigate the

metal ion binding sites of proteins like parvalbumin.[12] The binding of Eu³⁺ to neuronal

calcium sensor 1 (NCS1) has also been studied, revealing insights into its interaction with

calcium signaling components.[13]

Safety and Handling
Europium(III) nitrate hydrate is an oxidizing agent and may intensify fire; it should be kept

away from combustible materials.[2] It can cause skin and serious eye irritation, as well as

respiratory irritation.[2] Appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. All work should be

conducted in a well-ventilated area or a fume hood. In case of a spill, it should be cleaned up

promptly, avoiding dust generation, and disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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